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Introduction
Rutin, also known as rutoside or quercetin-3-O-rutinoside, is a flavonoid glycoside found

ubiquitously in the plant kingdom.[1][2] It is particularly abundant in sources like buckwheat,

citrus fruits, and Sophora japonica.[2][3][4] Structurally, it consists of the flavonol quercetin

linked to the disaccharide rutinose.[2] Renowned for its potent antioxidant and anti-

inflammatory properties, rutin is a subject of extensive research in pharmacology and drug

development for its potential therapeutic applications in cardiovascular diseases, cancer, and

neurodegenerative disorders.[1][5] This guide provides a comprehensive technical overview of

its chemical structure, physicochemical and biological properties, and detailed experimental

protocols for its analysis.

Chemical Structure
Rutin (C₂₇H₃₀O₁₆) is a complex molecule comprising two primary components: an aglycone

flavonol, quercetin, and a disaccharide, rutinose. The rutinose sugar is attached to the

quercetin backbone via a glycosidic bond at the C-3 position.[1][6] Rutinose itself is composed

of two monosaccharides: α-L-rhamnopyranosyl-(1→6)-β-D-glucopyranose.[2] This glycosidic

linkage enhances the molecule's solubility and stability compared to its aglycone form,

quercetin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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